Potassium manganate

• IUPAC Name: dipotassium;dioxido(dioxo)manganese
• InChI: InChI=1S/2K.Mn.4O/q2*+1;;;;2*-1
• InChI Key: XKYFHUXZPRFUTH-UHFFFAOYSA-N
• Canonical SMILES: [O-][Mn](=O)(=O)[O-].[K+].[K+]
• Molecular Formula: K2MnO4
• DSSTOX Substance ID: DTXSID10893107
• Molecular Weight: 197.132 g/mol
• Physical Description: Water or Solvent Wet Solid, Liquid, Dark green solid; [Merck Index] Dark green powder; [Alfa Aesar MSDS]
• CAS No.: 10294-64-1

Description

Potassium manganate (K₂MnO₄) is an inorganic compound composed of potassium cations (K⁺) and manganate anions (MnO₄²⁻), with manganese in the +6 oxidation state . It appears as green crystals or powder and is sparingly soluble in water . Industrially, it is synthesized via the oxidation of manganese dioxide (MnO₂) in molten potassium hydroxide (KOH) under oxygen or air flow. This intermediate product is subsequently electrochemically oxidized to potassium permanganate (KMnO₄), a critical compound in water treatment and chemical synthesis .

Structurally, K₂MnO₄ features tetrahedral manganate(VI) ions (MnO₄²⁻), stabilized in alkaline conditions. However, in acidic environments, it undergoes disproportionation to yield KMnO₄ (Mn⁺⁷) and MnO₂ (Mn⁺⁴) .

Scientific Research Applications

Water Treatment

Overview
Potassium manganate is increasingly recognized for its potential in water treatment processes. It serves as both an oxidizing agent and a coagulant, facilitating the removal of contaminants from water.

Mechanism of Action
When this compound is introduced into water, it undergoes reduction to manganese dioxide ($MnO_2$), which precipitates out and aids in the removal of impurities. The standard electrode potential of manganate exceeds that of many conventional oxidants, making it a powerful agent for oxidation reactions in water treatment.

Case Studies

• Imperial College London Study : Preliminary tests indicated that this compound effectively reduced organic pollutants and improved water clarity. The economic feasibility of using $K_2MnO_4$ was also evaluated against potassium permanganate ($KMnO_4$), revealing potential cost benefits due to lower dosage requirements and reduced chemical usage .
• Field Tests in China : Results showed that $K_2MnO_4$ could effectively remove heavy metals and organic contaminants, demonstrating its utility in both municipal and industrial wastewater treatment settings .

Medical Applications

Topical Treatments
Potassium permanganate, derived from this compound, has been employed in dermatology for its antimicrobial properties. It is particularly effective against bacteria, fungi, and viruses, making it suitable for treating various skin conditions.

• Chronic Wound Healing : A study investigated the use of a 5% potassium permanganate solution for chronic diabetic foot ulcers. Results indicated a significant acceleration in healing rates, with 86% of patients showing a ≥50% reduction in ulcer size after three weeks of treatment compared to standard care alone . The compound's oxidizing properties help eliminate anaerobic bacteria and promote granulation tissue formation .
• Eczema Treatment : Potassium permanganate solutions have also been used to treat weeping varicose eczema effectively, highlighting its broad-spectrum antimicrobial activity .

Analytical Chemistry

Spectrophotometric Applications
this compound plays a crucial role in analytical chemistry, particularly in spectrophotometric methods for determining concentrations of various substances.

• Direct Spectrophotometric Measurement : A novel method utilizing this compound has been developed for the quantitative determination of specific compounds in food supplements. This approach involves measuring absorbance at specific wavelengths to ascertain concentration levels accurately .
• Calibration Techniques : Multivariate calibration methods have been employed to overcome spectral overlaps when using this compound as a reference compound in complex mixtures. This enhances the precision and reliability of analytical results .

Summary of Key Properties and Economic Feasibility

Property	Value
Chemical Formula	$K_2MnO_4$
Oxidizing Potential	High
Common Uses	Water treatment, medical applications, analytical chemistry
Economic Comparison	Generally lower costs compared to $KMnO_4$ due to efficiency

Mechanism of Action

Potassium manganate exerts its effects primarily through its strong oxidizing properties. It can oxidize a wide range of organic and inorganic compounds by transferring oxygen atoms. The molecular targets include double bonds in alkenes, sulfides, and other reducible functional groups. The pathways involved in these reactions often lead to the formation of diols, ketones, and carboxylic acids .

Comparison with Similar Compounds

Potassium Permanganate (KMnO₄)

Oxidation State & Structure :

• Manganese in +7 oxidation state; tetrahedral permanganate ion (MnO₄⁻).
• Dark purple crystalline solid, highly soluble in water .

Manganese Dioxide (MnO₂)

Oxidation State & Structure :

• Manganese in +4 oxidation state; octahedral or layered structures depending on crystallinity .
• Black-brown solid, insoluble in water.

Redox Behavior :

• Reduced to Mn²⁺ in acidic conditions or oxidized to MnO₄²⁻ in alkaline environments .

Strontium Manganate (SrMnO₄)

Lower Oxidation State Manganese Compounds

• Manganese(III) (Mn³⁺): Produced via disproportionation reactions (e.g., reduction of KMnO₄ with concentrated H₂SO₄ yields Mn³⁺ ions) .
• Manganate(V) (MnO₄³⁻): Unstable intermediate formed under strong alkaline conditions; rarely isolated .

Data Tables

Compound	Formula	Mn Oxidation State	Color	Solubility in Water	Key Applications
Potassium Manganate	K₂MnO₄	+6	Green	Sparingly soluble	Precursor to KMnO₄, lab oxidizer
Potassium Permanganate	KMnO₄	+7	Dark purple	Highly soluble	Water treatment, redox titrations
Manganese Dioxide	MnO₂	+4	Black-brown	Insoluble	Catalyst, battery material
Strontium Manganate	SrMnO₄	+6	N/A	Low solubility	Organic synthesis

Research Findings

• Stability: K₂MnO₄ is stable in alkaline solutions but decomposes in acidic media. Washing K₂MnO₄-supported catalysts (e.g., γ-Al₂O₃) removes surface deposits, altering catalytic performance .
• Redox Interconversion: K₂MnO₄ disproportionates in acidic conditions (3 K₂MnO₄ + 2 H₂O → 2 KMnO₄ + MnO₂ + 4 KOH), demonstrating its role in Mn redox cycles .
• Catalytic Activity: MnO₂ enhances adsorption and catalytic oxidation of Fe²⁺ and Mn²⁺ in groundwater treatment, reducing required KMnO₄ doses .

Biological Activity

Potassium manganate, commonly known as potassium permanganate (KMnO₄), is a strong oxidizing agent that exhibits significant biological activity, particularly in medical and environmental applications. This article explores its biological effects, therapeutic uses, toxicity, and relevant case studies, supported by research findings.

This compound is characterized by its deep purple color and strong oxidizing properties. It can alter the cell walls of various pathogens, interfering with their DNA structure and exerting potent microbicidal activity against bacteria, fungi, viruses, and protozoa . The mechanism of action is primarily through oxidative stress induction in microbial cells, leading to cell death.

Therapeutic Applications

1. Treatment of Diabetic Foot Ulcers (DFUs)

Recent clinical trials have demonstrated the efficacy of 5% potassium permanganate in treating DFUs. A study involving 23 patients revealed that those treated with potassium permanganate showed a statistically significant reduction in wound size and infection rates compared to the control group receiving standard treatment. The intervention group had a mean reduction in ulcer size of 73% by day 21 compared to 38% in the control group (P<0.009) .

Table 1: Clinical Trial Results for DFU Treatment

Group	Mean Reduction (%)	Statistical Significance
Intervention (KMnO₄)	73%	P<0.009
Control	38%	-

2. Antimicrobial Properties

Potassium permanganate has been shown to possess antibacterial properties against Staphylococcus aureus and Staphylococcus epidermidis. In vitro studies indicated that concentrations as low as 0.01% inhibited bacterial biofilm formation, while higher concentrations (1%) effectively eradicated established biofilms .

Table 2: Antibacterial Efficacy Against Staphylococcal Isolates

Concentration (%)	Effect on Biofilm Formation	Total CFU Reduction (%)
0.01	Inhibition	Partial
0.05	Complete Kill	Total
1.0	Eradication	Total

Toxicity and Safety Considerations

Despite its therapeutic benefits, potassium permanganate can be toxic if ingested or improperly used. Case studies highlight severe gastrointestinal damage following accidental or intentional ingestion. For instance, a case involving a 66-year-old patient who ingested potassium permanganate resulted in ulcero-necrotic corrosive gastritis . The lethal dose is estimated at around 10 grams, with symptoms including vomiting and abdominal pain following ingestion .

Case Study: Potassium Permanganate Poisoning

• Patient Profile: A 34-year-old woman ingested approximately 3.33 g of potassium permanganate.
• Symptoms: Vomiting, burning pain in the throat and abdomen.
• Diagnosis: Moderately severe gastritis with necrotic ulcers.
• Outcome: Successful management through immediate treatment; however, complications such as esophageal stricture were noted as potential late effects .

Preparation Methods

Industrial Preparation Methods

Industrial synthesis of potassium manganate prioritizes scalability, cost-effectiveness, and high yields. Two dominant methodologies have emerged: high-temperature fusion with oxygen and high-pressure oxygen-enriched synthesis.

High-Temperature Fusion with Oxygen

The conventional industrial method involves fusing manganese dioxide (pyrolusite ore) with concentrated potassium hydroxide (45–70% w/w) in the presence of oxygen or alternative oxidants like potassium nitrate (KNO₃) . The reaction proceeds according to:

$$2 \, \text{MnO}$$2 + 4 \, \text{KOH} + \text{O}2 \rightarrow 2 \, \text{K}2\text{MnO}4 + 2 \, \text{H}_2\text{O} \quad

Critical parameters include:

• Mole ratio of KOH/MnO₂ : Optimal at 2.5:1 to ensure complete oxidation while minimizing excess alkali .

• Temperature : Operates between 250–500°C, with higher temperatures accelerating reaction kinetics .

• Oxidant : Atmospheric oxygen suffices, but enriched oxygen or potassium nitrate enhances reaction rates .

The process typically employs a two-reactor system to maximize conversion efficiency. In the first reactor, a fine suspension of MnO₂ and KOH is nebulized into a high-temperature (500°C) oxygen-rich environment, facilitating rapid disintegration of the ore and oxidation to Mn⁵⁺ intermediates . A secondary plate reactor further oxidizes these intermediates to K₂MnO₄, achieving yields exceeding 95% . This method accommodates low-grade manganese ores and recovers potassium hydroxide from process liquors, reducing operational costs .

High-Pressure Oxygen-Enriched Synthesis

A patented advancement involves conducting the oxidation under elevated pressure (0.2–1.2 MPa) and oxygen-enriched atmospheres . This approach enhances mass transfer and reduces side reactions, particularly when processing ores containing silica (SiO₂) impurities:

$$\text{SiO}$$2 + 2 \, \text{KOH} \rightarrow \text{K}2\text{SiO}3 + \text{H}2\text{O} \quad

Key steps include:

• Oxidation : MnO₂ reacts with 45–70% KOH at 250–260°C under pressurized oxygen.

• Crystallization : The product slurry is adjusted to a Baume degree of 50 using KOH, promoting K₂MnO₄ crystal growth.

• Purification : Solid-liquid separation removes silicaceous impurities, yielding this compound with >98% purity .

This method reduces energy consumption by 20–30% compared to traditional fusion and minimizes potassium hydroxide waste via recirculation .

Laboratory-Scale Methods

Laboratory synthesis of this compound often employs alternative oxidants to achieve controlled oxidation under milder conditions.

Oxidative Fusion with Potassium Chlorate

A common laboratory method utilizes potassium chlorate (KClO₃) as the oxidant in a fusion reaction :

$$6 \, \text{KOH} + 3 \, \text{MnO}$$2 + 6 \, \text{KClO}3 \rightarrow 3 \, \text{K}2\text{MnO}4 + 6 \, \text{KCl} + 3 \, \text{H}_2\text{O} \quad

Procedure :

• MnO₂, KOH, and KClO₃ are ground and heated until the mixture molten.

• The fused mass is dissolved in water, and chlorine gas is bubbled through the solution to oxidize residual Mn⁴⁺ to Mn⁶⁺ .

While effective, this method generates chlorine gas as a byproduct, necessitating stringent safety measures. Yields typically range between 80–85%, limited by incomplete oxidation and side reactions .

Comparative Analysis of Preparation Methods

The table below contrasts the key attributes of industrial and laboratory methods:

Parameter	High-Temperature Fusion	High-Pressure Synthesis	Chlorate Fusion
Temperature	250–500°C	250–260°C	300–400°C
Pressure	Ambient	0.2–1.2 MPa	Ambient
Oxidant	O₂/KNO₃	O₂	KClO₃
Yield	>95%	>98%	80–85%
Scalability	Industrial	Industrial	Laboratory
Key Advantage	High impurity tolerance	Low energy consumption	Simplicity
Key Limitation	High energy input	Complex equipment	Cl₂ byproduct